Cas no 6250-00-6 (2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO-)

• Product Name: 2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO-
• CAS No: 6250-00-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 3248565
• PubChem ID: 83668649
• Update Time: 2025-06-14

2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO-
• EN300-800673
• 3-cyclopentyloxolane-2,5-dione
• DTXSID001293777
• 6250-00-6
• 3-Cyclopentyldihydro-2,5-furandione
• SCHEMBL16237581

• Inchi： 1S/C9H12O3/c10-8-5-7(9(11)12-8)6-3-1-2-4-6/h6-7H,1-5H2
• InChI Key： UBMPVTNXLZPDRB-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 168.078644241Da
• Monoisotopic Mass: 168.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO-

Recent Advances in the Study of 2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO- (CAS: 6250-00-6) in Chemical Biology and Pharmaceutical Research

The compound 2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO- (CAS: 6250-00-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO-, particularly in the context of heterocyclic chemistry. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, which is critical for its application in medicinal chemistry. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its stability under various conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO- exhibits promising anti-inflammatory and antioxidant properties. These findings suggest its potential as a lead compound for the development of new therapeutics targeting chronic inflammatory diseases and oxidative stress-related conditions. Molecular docking studies have further elucidated its interaction with key biological targets, providing insights into its mechanism of action.

Moreover, recent pharmacological evaluations have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding its bioavailability and potential toxicity, which are critical factors in drug development. Early results indicate favorable pharmacokinetic characteristics, although further in vivo studies are needed to validate these findings.

In conclusion, 2,5-FURANDIONE, 3-CYCLOPENTYLDIHYDRO- (CAS: 6250-00-6) represents a promising candidate for further investigation in the pharmaceutical and chemical biology fields. Its unique structural features, combined with its demonstrated biological activity, make it a valuable target for drug discovery efforts. Future research should focus on optimizing its synthetic pathways, expanding its biological evaluations, and exploring its potential in clinical applications.